Cas no 16205-99-5 (2-Propenoic acid, 3-phenyl-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester)

• Product name: 2-Propenoic acid, 3-phenyl-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• CAS No: 16205-99-5
• MF: C₁₉H₂₆O₂
• MW: 286.40854
• CID: 1342207
• PubChem ID: 139466090

2-Propenoic acid, 3-phenyl-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-phenyl-,(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• SCHEMBL21331621
• 2-Propenoic acid, 3-phenyl-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester
• 16205-99-5
• DTXSID701131560

• Inchi： InChI=1S/C19H26O2/c1-14(2)17-11-9-15(3)13-18(17)21-19(20)12-10-16-7-5-4-6-8-16/h4-8,10,12,14-15,17-18H,9,11,13H2,1-3H3/t15-,17+,18-/m1/s1
• InChI Key： XUHLCFAFTMPEKX-BPQIPLTHSA-N
• SMILES： CC1CCC(C(C1)OC(=O)C=CC2=CC=CC=C2)C(C)C

Computed Properties

• Exact Mass: 286.19338
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3